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Compound of Interest

Compound Name: 3-chloro-5-methylbenzene-1,2-diol
CAS No.: 3978-66-3
Cat. No.: B6597624
Get Quote
. J

CAS Number: 31934-88-0 Synonyms: 5-Chloro-3-methyl-1,2-benzenediol; 3-Methyl-5-
chlorocatechol Molecular Formula: C7H7CIO2 Molecular Weight: 158.58 g/mol [1]

Executive Safety Summary

5-Chloro-3-methylcatechol is a halogenated phenolic compound.[1] Unlike simple catechols,
the chlorine substitution at the 5-position and methyl group at the 3-position alter its lipophilicity
and redox potential, enhancing its capability to penetrate biological membranes and participate
in redox cycling.

Core Hazard Directive: Treat as a multipotent toxicant.[1] It possesses the acute contact
hazards of a corrosive irritant and the systemic risks of a redox-active quinone precursor.
Primary routes of entry are inhalation of dusts and dermal absorption.[1]

GHS Hazard Identification & Classification

The following classification is synthesized from vendor safety data and structure-activity
relationship (SAR) analysis of chlorinated catechols.
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Hazard Class Category H-Code Hazard Statement
o Harmful if swallowed.
Acute Toxicity (Oral) Cat. 4 H302
[L1[2131[4][5]
o Harmful in contact
Acute Toxicity ) )
Cat.[1][6] 4 H312 with skin.[1][2][3][4][5]
(Dermal)
[6]
Acute Toxicity Harmful if inhaled.[1]
_ Cat.[1][7] 4 H332
(Inhalation) [2][3][6]
Skin Causes skin irritation.
] o Cat.[1][2][7] 2 H315
Corrosion/Irritation [L1[31[41[5]16]
o Causes serious eye
Eye Damage/Irritation Cat. 2A H319 S
irritation.[1][2][ 7]
May cause respirato
STOT - Single o Y ] P i
Cat. 3 H335 irritation.[1][2][3]1[4][5]
Exposure

[6]

Critical Note on Aquatic Toxicity: While not always explicitly labeled in every vendor SDS due to
limited testing on this specific isomer, chlorinated catechols are generally very toxic to aquatic
life (H400/H410) due to their ability to uncouple oxidative phosphorylation in aquatic organisms.

[1] All waste must be treated as hazardous aquatic pollutants.[1]

Toxicological Mechanisms & Biological Fate[1]

To understand the toxicity of 5-chloro-3-methylcatechol, researchers must look beyond simple
LD50 values and understand its bio-activation.[1] The compound acts as a pro-oxidant and an
electrophile generator.[1]

The Quinone-Redox Cycle (Mechanism of Action)
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Upon physiological pH exposure or enzymatic catalysis (e.g., by peroxidases), the catechol
moiety oxidizes to a reactive ortho-quinone.[1]

o Electrophilic Attack: The resulting 5-chloro-3-methyl-1,2-benzoquinone is a potent Michael
acceptor.[1] It covalently binds to nucleophilic thiol groups on proteins (cysteine residues),
leading to enzyme inactivation and cellular damage.

e Redox Cycling: The quinone can be reduced back to the catechol by cellular reductases
(e.g., P450 reductase), generating a semiquinone radical intermediate. This cycle transfers
electrons to molecular oxygen, producing Superoxide (

) and Hydrogen Peroxide (

), causing severe oxidative stress.[1]

Visualizing the Toxicity Pathway
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Figure 1: The mechanism of toxicity involves oxidation to a quinone, which drives both
oxidative stress (ROS) and direct protein damage via alkylation.[1]

Experimental Handling & Safety Protocols

This section details self-validating protocols for handling this compound in a research setting.

Engineering Controls

e Primary Barrier: All weighing and solubilization must occur inside a certified chemical fume
hood.[1]
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e Secondary Barrier: Use a secondary containment tray to capture potential spills of the solid

powder.

o Atmosphere: If heating is required (e.g., for derivatization), ensure inert atmosphere (

or

) to prevent uncontrolled auto-oxidation to the quinone form.[1]

Personal Protective Equipment (PPE) Matrix

Protection Type Specification

Rationale

Nitrile (Double gloving
Gloves
recommended)

Standard nitrile offers good
resistance.[1] Double gloving
prevents permeation of the

organic solution.

) P95/P100 Particulate
Respiratory

Required if handling open

powder outside a fume hood

Respirator
(not recommended).[1]
Safety glasses are insufficient
] due to the risk of severe
Eye/Face Chemical Safety Goggles

irritation from dust or splashes.

[1]

Lab Coat (Buttoned, Long
Body
Sleeve)

Prevents dermal absorption;
catechols can be absorbed
through skin.[1]

Emergency Response Decision Tree
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Exposure Event

Identify Exposure Type

:

Skin Contact Eye Contact Inhalation

\

1. Brush off dry powder 1. Flush w/ water (15 min) 1. Move to fresh air
2. Wash w/ soap & water (15 min) 2. Remove contacts 2. Support breathing
3. Do NOT use solvent 3. Seek Ophthalmologist 3. Medical Attention

Click to download full resolution via product page

Figure 2: Immediate response protocols for accidental exposure.[1] Note the prohibition of
solvents for skin washing to prevent enhanced absorption.

Storage & Stability
o Temperature: Store at 2—8°C (Refrigerated).

o Atmosphere: Store under Inert Gas (Argon/Nitrogen).[1] Catechols are air-sensitive and will
darken (oxidize) over time.[1]

» Incompatibility: Keep strictly separated from strong oxidizing agents (e.g., permanganates,
peroxides) and strong bases (which promote oxidation to the quinone).[1]

Ecological Fate & Disposal

» Biodegradability: Chlorinated aromatics are generally recalcitrant.[1] The chlorine substituent
hinders the ring-cleavage by standard dioxygenases, making this compound persistent in the
environment compared to non-chlorinated catechol.

» Disposal Workflow:
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o Dissolve solid waste in a combustible solvent (e.g., acetone).[1]

o Dispose of via High-Temperature Incineration equipped with an afterburner and scrubber
(to neutralize HCI gas formation).[1]

o NEVER dispose of down the drain; it is toxic to the bacteria in water treatment plants.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Toxicity & Safety Profile of 5-Chloro-3-
methylcatechol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6597624/docs#technical-guide-toxicity-safety-profile-
of-5-chloro-3-methylcatechol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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